Cas no 1424-48-2 (2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-)

2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- structure
1424-48-2 structure
Product Name:2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
CAS No:1424-48-2
MF:C10H9NO2S
MW:207.248961210251
CID:144520
PubChem ID:2301
Update Time:2025-04-19

2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
    • 3-(4-methylphenyl)sulfonylprop-2-enenitrile
    • 2-Propenenitrile, 3-((4-methylphenyl)sulfonyl)-
    • 3-((4-Methylphenyl)sulfonyl)-2-propenenitrile
    • 3-(4-Tolylsulfonyl)acrylonitrile
    • 3-(p-Toluenesulfonyl)acrylonitrile
    • 3-(p-Tolylsulfonyl)acrylonitrile
    • Acrylonitrile, 3-(p-tolylsulfonyl)- (7CI,8CI)
    • Caswell No. 859A
    • CP 15749-3
    • EPA Pesticide Chemical Code 459200
    • KBio2_003105
    • DTXSID3041459
    • IFLab1_000040
    • HMS3651H10
    • Q27164032
    • C10H9NO2S
    • KBio3_000973
    • NS00121077
    • HMS3674K09
    • 3-(4-methylphenyl)sulfonyl-2-propenenitrile
    • KBio2_005673
    • Acrylonitrile, 3-(p-tolylsulfonyl)-
    • KBio2_000537
    • Oprea1_624859
    • Bio2_000909
    • KBioGR_000537
    • KBio3_000974
    • 1424-48-2
    • KBioSS_000537
    • ?-(cyanovinyl)-p-tolylsulfone
    • Bio2_000429
    • Inchi: 1S/C10H9NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h2-6,8H,1H3
    • InChI Key: DOEWDSDBFRHVAP-UHFFFAOYSA-N
    • SMILES: S(C=CC#N)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 66.3A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.237
  • Boiling Point: 397.6°C at 760 mmHg
  • Flash Point: 194.3°C
  • Refractive Index: 1.557
  • PSA: 57.93
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